Cas no 847406-11-5 (ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate
• CAS No: 847406-11-5
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• CID: 5990501
• PubChem ID: 7117067
• Update Time: 2025-07-14

ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-, ethyl ester
• ethyl 3-[2-(3,4-dimethoxyphenyl)acetamido]-1-benzofuran-2-carboxylate
• ethyl 3-(2-(3,4-dimethoxyphenyl)acetamido)benzofuran-2-carboxylate
• SR-01000098493-1
• 847406-11-5
• AB00671742-01
• ethyl 3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-1-benzofuran-2-carboxylate
• SR-01000098493
• F0666-1588
• AKOS024594572

• Inchi： 1S/C21H21NO6/c1-4-27-21(24)20-19(14-7-5-6-8-15(14)28-20)22-18(23)12-13-9-10-16(25-2)17(11-13)26-3/h5-11H,4,12H2,1-3H3,(H,22,23)
• InChI Key： DIDKODGALCWNLE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=C(OC)C(OC)=C2)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 383.13688739g/mol
• Monoisotopic Mass: 383.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 586.9±50.0 °C(Predicted)
• pka: 12.60±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate

Professional Introduction to Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate (CAS No. 847406-11-5)

Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate (CAS No. 847406-11-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular framework of Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzofuran core, combined with an acetamido moiety and ester functionality, makes it a versatile scaffold for further chemical modifications and biological evaluations. Such structural features are often exploited in the design of molecules targeting specific biological pathways.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological activities. The benzofuran scaffold, in particular, has been extensively studied for its role in modulating various enzymatic and receptor interactions. Studies have demonstrated that benzofuran derivatives can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. Additionally, the dimethoxyphenyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

The acetamido group in Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate introduces a polar moiety that can improve water solubility while maintaining hydrophobic interactions necessary for membrane permeability. This balance is crucial for optimizing bioavailability and therapeutic efficacy. Furthermore, the ester functionality provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding affinity of Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate to various biological targets. These simulations have revealed promising interactions with proteins involved in cancer progression and neurodegenerative diseases. For instance, preliminary data suggest that this compound may interfere with the activity of kinases and transcription factors that are aberrantly expressed in tumor cells.

In vitro experiments have also provided valuable insights into the biological activity of this compound. Cell-based assays have shown that Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate exhibits dose-dependent inhibition of proliferation in several cancer cell lines. Mechanistic studies indicate that it may induce apoptosis through activation of intrinsic death pathways. Additionally, its ability to modulate microtubule dynamics has been observed, suggesting potential applications in chemotherapy regimens targeting metastatic cancers.

The synthesis of Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been utilized to construct the benzofuran core with high enantioselectivity. These techniques ensure the production of enantiomerically pure compounds, which is essential for achieving optimal pharmacological outcomes.

The pharmaceutical industry continues to invest heavily in developing next-generation therapeutics based on natural product-inspired scaffolds. The structural motif of Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate aligns well with this trend, as it combines elements found in bioactive natural products with synthetic modifications that enhance drug-like properties. Such compounds are being evaluated for their potential to address unmet medical needs across multiple therapeutic areas.

Ongoing clinical trials are exploring the efficacy of molecules derived from benzofuran derivatives in treating chronic inflammatory diseases and neurological disorders. The unique combination of functional groups in Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate positions it as a promising candidate for further development into a novel therapeutic agent. Future studies will focus on optimizing its pharmacokinetic profile and conducting comprehensive toxicological assessments to support its translation into clinical use.

In conclusion, Ethyl 3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxylate (CAS No. 847406-11-5) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and demonstrated biological activity make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.